Cas no 103807-49-4 (Isopropyl 2-bromo-2-(4-chlorophenyl)acetate)

Isopropyl 2-bromo-2-(4-chlorophenyl)acetate structure
103807-49-4 structure
Product Name:Isopropyl 2-bromo-2-(4-chlorophenyl)acetate
CAS No:103807-49-4
MF:C11H12BrClO2
MW:291.568781852722
CID:91261
PubChem ID:13608720
Update Time:2025-04-18

Isopropyl 2-bromo-2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Isopropyl 2-bromo-2-(4-chlorophenyl)acetate
    • a-bromo-4-chloroBenzeneacetic acid 1-methylethyl ester
    • propan-2-yl 2-bromo-2-(4-chlorophenyl)acetate
    • Alpha-bromo-4-chloro-benzene acetic acid isopropyl este
    • FT-0765234
    • Alpha-bromo-4-chloro-benzene acetic acid isopropyl este
    • SCHEMBL14422345
    • 103807-49-4
    • AKOS015909606
    • Inchi: 1S/C11H12BrClO2/c1-7(2)15-11(14)10(12)8-3-5-9(13)6-4-8/h3-7,10H,1-2H3
    • InChI Key: WJCVJYLHDSGJPP-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OC(C)C)C1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 289.97092g/mol
  • Monoisotopic Mass: 289.97092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.72760
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